Cas no 102096-80-0 (Hydrazine Hydrate-d6)

• Product Name: Hydrazine Hydrate-d6
• CAS No: 102096-80-0
• MF: H₆N₂O
• MW: 56.0974097251892
• CID: 1059913
• PubChem ID: 16217612
• Update Time: 2025-05-19

Hydrazine Hydrate-d6 Chemical and Physical Properties

Names and Identifiers

• Hydrazine Hydrate-d6
• Hydrazine-d4 monodeuterate
• Hydrazine-d4 deuterate
• deuterated water;1,1,2,2-tetradeuteriohydrazine
• (?H?)hydrazine; [(?H)oxy](?H)
• Hydrazine-d4, mono(hydrate-d2) (9CI); Water-d2, compd. with hydrazine-d4 (1:1) (9CI); Hydrazine Hydrate-d6
• Hydrazine-d4 monodeuterate, 98 atom % D
• (~2~H_4_)Hydrazine--(~2~H_2_)water (1/1)
• J-000624
• DTXSID20584458
• D99298
• 102096-80-0

• Inchi： 1S/H4N2.H2O/c1-2;/h1-2H2;1H2/i/hD6
• InChI Key： IKDUDTNKRLTJSI-YIKVAAQNSA-N
• SMILES： O([2H])[2H].N([2H])([2H])N([2H])[2H]

Computed Properties

• Exact Mass: 56.085673295g/mol
• Monoisotopic Mass: 56.085673295g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.156 g/mL at 25 °C
• Melting Point: -51.7 °C(lit.)
• Boiling Point: 120.1 °C(lit.)
• Flash Point: 165 °F
• Refractive Index: n20/D 1.428

Hydrazine Hydrate-d6 Security Information

• Hazardous Material transportation number：UN 2030 8/PG 2
• WGK Germany：3
• Hazard Category Code： 45-10-23/24/25-34-43-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal oxides

Additional information on Hydrazine Hydrate-d6

Hydrazine Hydrate-d6 (CAS No. 102096-80-0): A Comprehensive Guide to Deuterium-Labeled Hydrazine Hydrate

Hydrazine Hydrate-d6 (CAS No. 102096-80-0) is a deuterium-labeled derivative of hydrazine hydrate, a compound widely used in various scientific and industrial applications. The incorporation of six deuterium atoms (d6) in its structure makes it a valuable tool in NMR spectroscopy, metabolic studies, and isotope labeling experiments. This article delves into the properties, applications, and recent advancements related to Hydrazine Hydrate-d6, providing insights for researchers and professionals in the field.

The chemical formula of Hydrazine Hydrate-d6 is N2D6·D2O, where the hydrogen atoms in both the hydrazine and water molecules are replaced by deuterium. This isotopic labeling enhances its utility in mechanistic studies and kinetic isotope effect investigations. Researchers often seek deuterated hydrazine hydrate for its ability to provide clearer signals in NMR analysis, reducing background noise and improving data accuracy.

One of the most common questions about Hydrazine Hydrate-d6 is its role in pharmaceutical research. Deuterated compounds like Hydrazine Hydrate-d6 are increasingly used in drug development to study metabolic pathways and improve drug stability. For instance, deuterium labeling can slow down metabolic degradation, a topic of high interest in the development of longer-acting therapeutics. This aligns with the growing trend of deuterated drugs in the pharmaceutical industry.

Another hot topic is the application of Hydrazine Hydrate-d6 in material science. Researchers are exploring its use in the synthesis of deuterated polymers and advanced materials, which exhibit unique properties compared to their non-deuterated counterparts. The demand for isotopically labeled materials is rising, particularly in fields like optoelectronics and energy storage, where precise control over material properties is crucial.

From a safety and handling perspective, Hydrazine Hydrate-d6 requires careful storage and handling due to its reactive nature. While it is not classified as a hazardous material under standard regulations, proper laboratory protocols should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during use.

The market for deuterated compounds like Hydrazine Hydrate-d6 is expanding, driven by advancements in analytical chemistry and life sciences. Suppliers and manufacturers are focusing on high-purity grades to meet the stringent requirements of research laboratories. Recent innovations in deuterium labeling techniques have also made these compounds more accessible, addressing the needs of both academic and industrial researchers.

In summary, Hydrazine Hydrate-d6 (CAS No. 102096-80-0) is a versatile and valuable compound with applications spanning pharmaceutical research, material science, and analytical chemistry. Its role in isotope labeling and NMR spectroscopy makes it indispensable for modern scientific investigations. As the demand for deuterated chemicals continues to grow, Hydrazine Hydrate-d6 remains a key player in advancing research and innovation.